Cas no 1094248-01-7 (2-(4-Fluorophenyl)methoxyphenol)

• Product Name: 2-(4-Fluorophenyl)methoxyphenol
• CAS No: 1094248-01-7
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD11181832
• CID: 5054592
• Update Time: 2025-06-13

2-(4-Fluorophenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methoxy]phenol
• 2-(4-Fluorophenyl)methoxyphenol

• MDL： MFCD11181832
• Inchi： 1S/C13H11FO2/c14-11-7-5-10(6-8-11)9-16-13-4-2-1-3-12(13)15/h1-8,15H,9H2
• InChI Key： BRHZGGYVHPPROK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC=CC=1O

Computed Properties

• Exact Mass: 218.074
• Monoisotopic Mass: 218.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 2-(4-Fluorophenyl)methoxyphenol

2-(4-Fluorophenyl)methoxyphenol (CAS No. 1094248-01-7): An Overview of a Promising Compound in Medicinal Chemistry

2-(4-Fluorophenyl)methoxyphenol (CAS No. 1094248-01-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its fluorinated phenyl and methoxyphenol moieties, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a lead molecule in drug discovery.

The chemical structure of 2-(4-Fluorophenyl)methoxyphenol consists of a phenolic ring substituted with a methoxy group and a fluorinated phenyl ring. The presence of the fluorine atom is particularly noteworthy, as it can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

Recent research has highlighted the multifaceted biological activities of 2-(4-Fluorophenyl)methoxyphenol. One of the most promising areas of investigation is its potential as an antioxidant. Studies have shown that this compound exhibits strong antioxidant activity, which can be attributed to the presence of the phenolic hydroxyl group. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.

In addition to its antioxidant properties, 2-(4-Fluorophenyl)methoxyphenol has also been explored for its anti-inflammatory effects. Inflammation is a complex biological response that can lead to chronic conditions if left unchecked. Research has demonstrated that this compound can inhibit key inflammatory mediators, such as cyclooxygenase (COX) enzymes and pro-inflammatory cytokines. These findings suggest that 2-(4-Fluorophenyl)methoxyphenol could be a valuable candidate for developing anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The potential therapeutic applications of 2-(4-Fluorophenyl)methoxyphenol extend beyond antioxidant and anti-inflammatory activities. Recent studies have also investigated its anticancer properties. In vitro and in vivo experiments have shown that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism underlying these anticancer effects is thought to involve the modulation of signaling pathways involved in cell proliferation and survival.

To further understand the biological activities of 2-(4-Fluorophenyl)methoxyphenol, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These computational methods have provided insights into the interactions between the compound and its target proteins, helping to identify key structural features responsible for its biological effects. Such knowledge is invaluable for rational drug design and optimization.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While there are currently no ongoing clinical trials specifically for 2-(4-Fluorophenyl)methoxyphenol, preclinical data have laid a strong foundation for future clinical investigations. The compound's favorable pharmacokinetic profile, combined with its diverse biological activities, makes it an attractive candidate for further development.

In conclusion, 2-(4-Fluorophenyl)methoxyphenol (CAS No. 1094248-01-7) represents a promising compound with significant potential in medicinal chemistry. Its unique chemical structure confers multiple biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Ongoing research continues to uncover new aspects of this compound's behavior and potential applications, underscoring its importance in the field of drug discovery.